Cas no 893566-85-3 (4-Iodo-6-methoxynicotinaldehyde)

• Product Name: 4-Iodo-6-methoxynicotinaldehyde
• CAS No: 893566-85-3
• MF: C₇H₆INO₂
• MW: 263.032514095306
• MDL: MFCD18259571
• CID: 2144032
• Update Time: 2025-11-02

4-Iodo-6-methoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-iodo-6-methoxynicotinaldehyde
• WTVMDONQQKRTID-UHFFFAOYSA-N
• 4-iodo-6-methoxypyridine-3-carbaldehyde
• EN000972
• 3-Pyridinecarboxaldehyde, 4-iodo-6-methoxy-
• 4-Iodo-6-methoxynicotinaldehyde

• MDL： MFCD18259571
• Inchi： 1S/C7H6INO2/c1-11-7-2-6(8)5(4-10)3-9-7/h2-4H,1H3
• InChI Key： WTVMDONQQKRTID-UHFFFAOYSA-N
• SMILES： IC1=CC(=NC=C1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Topological Polar Surface Area: 39.2

Additional information on 4-Iodo-6-methoxynicotinaldehyde

4-Iodo-6-methoxynicotinaldehyde (CAS 893566-85-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry and pharmaceutical intermediates, 4-Iodo-6-methoxynicotinaldehyde (CAS 893566-85-3) has emerged as a crucial molecular scaffold. This nicotinaldehyde derivative combines the reactivity of an aldehyde group with the strategic positioning of iodine and methoxy substituents on its pyridine ring, making it invaluable for cross-coupling reactions and medicinal chemistry applications.

The molecular structure of 4-Iodo-6-methoxynicotinaldehyde features three distinct functional handles: the formyl group at position 4, the iodo substituent at position 6, and the methoxy group at position 2. This trifecta of reactivity enables diverse transformations, particularly in palladium-catalyzed reactions where the iodine atom serves as an excellent leaving group. Recent literature highlights its growing importance in constructing biaryl systems through Suzuki-Miyaura couplings.

From a synthetic perspective, 4-Iodo-6-methoxynicotinaldehyde CAS 893566-85-3 demonstrates remarkable versatility. The aldehyde functionality allows for condensation reactions to form imines or hydrazones, while the iodo group participates efficiently in Sonogashira couplings and Buchwald-Hartwig aminations. This dual reactivity makes it particularly valuable for constructing polyfunctionalized pyridine derivatives, a structural motif prevalent in many bioactive compounds.

In drug discovery pipelines, 6-methoxy-4-iodonicotinaldehyde has gained attention for its role in developing kinase inhibitors and central nervous system (CNS) active compounds. The methoxy group enhances blood-brain barrier penetration, while the iodo substituent facilitates late-stage diversification through click chemistry approaches. Pharmaceutical researchers particularly value its use in creating allosteric modulators for neurological targets.

The physical properties of 4-Iodo-6-methoxynicotinaldehyde contribute to its synthetic utility. Typically appearing as a pale yellow crystalline solid, it exhibits good stability under standard laboratory conditions. Its moderate solubility in common organic solvents like dichloromethane and THF, combined with limited water solubility, makes it convenient for purification procedures. These characteristics have made it a preferred choice over similar halogenated nicotinaldehydes in many synthetic protocols.

Recent advances in flow chemistry and high-throughput screening have further increased demand for 4-Iodo-6-methoxynicotinaldehyde CAS 893566-85-3. Its compatibility with automated synthesis platforms allows for rapid generation of compound libraries, particularly in fragment-based drug discovery. The compound's molecular weight (277.03 g/mol) and balanced lipophilicity make it ideal for creating lead-like scaffolds in medicinal chemistry programs.

Environmental and safety considerations for 4-Iodo-6-methoxynicotinaldehyde follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment is recommended due to potential irritation. The compound's stability profile suggests it can be stored at room temperature for extended periods when protected from light and moisture, making it practical for inventory management in research laboratories.

The commercial availability of 4-Iodo-6-methoxynicotinaldehyde has expanded significantly in recent years, reflecting growing demand from both academic institutions and pharmaceutical companies. Current market analysis indicates steady price stability for this intermediate, with purity standards typically exceeding 95% for most research applications. Specialized suppliers now offer custom synthesis services and isotope-labeled versions for metabolic studies.

Future research directions for 4-Iodo-6-methoxynicotinaldehyde derivatives include exploration in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its multiple coordination sites show promise for constructing porous materials. Additionally, its potential in photoredox catalysis systems is being investigated, particularly for visible-light-mediated transformations. These emerging applications suggest the compound will maintain its importance in chemical research for years to come.

For synthetic chemists seeking reliable pyridine building blocks, 4-Iodo-6-methoxynicotinaldehyde CAS 893566-85-3 represents an optimal balance of reactivity, stability, and versatility. Its unique combination of functional groups enables efficient construction of complex molecular architectures, particularly in the development of bioactive small molecules and functional materials. As synthetic methodologies continue to advance, this compound will undoubtedly find new applications across multiple disciplines of chemical research.